Cas no 2757915-85-6 ((4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate)

• Product Name: (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate
• CAS No: 2757915-85-6
• MF: C₁₆H₁₅NO₃S
• MW: 301.360203027725
• CID: 5854614
• PubChem ID: 165979378
• Update Time: 2025-11-01

(4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• (4-cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate
• 2757915-85-6
• EN300-37153227
• (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C16H15NO3S/c1-12-3-7-16(8-4-12)21(18,19)20-11-15-6-5-14(10-17)9-13(15)2/h3-9H,11H2,1-2H3
• InChI Key： SNAPDYDEFHPUTA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CC(C#N)=CC=1C

Computed Properties

• Exact Mass: 301.07726451g/mol
• Monoisotopic Mass: 301.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.5Ų

Additional information on (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate

Introduction to (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757915-85-6)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2757915-85-6), has garnered significant attention due to its unique structural properties and potential applications in medicinal chemistry. This introduction aims to provide a comprehensive overview of the compound, its chemical characteristics, and its relevance in contemporary research.

The molecular structure of (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate consists of a benzene ring substituted with a cyano group at the 4-position and a methyl group at the 2-position, linked to a methyl group via an ether bond. Additionally, the compound features a sulfonate group attached to another benzene ring with a methyl substituent at the 4-position. This intricate arrangement of functional groups contributes to its distinct chemical reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, there has been growing interest in the development of sulfonated aromatic compounds due to their broad spectrum of biological activities. The sulfonate moiety, in particular, is known for its ability to enhance solubility and bioavailability, making it an attractive feature for drug design. Studies have shown that compounds containing sulfonate groups exhibit promising effects in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications.

One of the most compelling aspects of (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate is its potential as a building block for more complex molecules. Researchers have leveraged its structural framework to develop novel derivatives with enhanced pharmacological properties. For instance, modifications at the cyano and methyl positions have been explored to optimize binding affinity to biological targets. These efforts have led to the discovery of several lead compounds that are currently undergoing further investigation.

The synthesis of (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyano group typically involves cyanation reactions, while the sulfonate group is introduced through sulfonylation processes. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These methods not only highlight the compound's synthetic utility but also demonstrate the advancements in modern organic chemistry.

The pharmacological profile of (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate has been extensively studied in recent years. Preclinical investigations have revealed that the compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its ability to modulate inflammatory pathways has been observed in in vitro assays, indicating its possible role in developing anti-inflammatory drugs.

Another area of interest is the compound's interaction with biological targets such as enzymes and receptors. Structural biology techniques, including X-ray crystallography and computational modeling, have been used to elucidate how (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate binds to these targets. These studies provide valuable insights into its mechanism of action and help guide further optimization efforts.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However, compounds like (4-Cyano-2-methylphenyl)methyl 4-methylbenzene-1-sulfonate offer a promising alternative by providing novel chemical scaffolds that can overcome these challenges. By incorporating structural features known to improve selectivity and efficacy, researchers aim to develop next-generation therapeutics that are more effective and safer for patients.

In conclusion, (CAS No. 2757915-85-6) stands out as a significant compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its synthesis presents challenges that require innovative synthetic strategies but also offers opportunities for developing new drug candidates. As research continues to uncover new biological activities and mechanisms of action, this compound is poised to play an important role in future medical advancements.